3-fluoro-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H21FN4O2S/c22-17-5-4-6-19(15-17)29(27,28)25-18-9-7-16(8-10-18)20-11-12-21(24-23-20)26-13-2-1-3-14-26/h4-12,15,25H,1-3,13-14H2
• InChI Key: QODLTZOUVYUQCY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC(=C4)F
• Molecular Formula: C21H21FN4O2S
• Molecular Weight: 412.5 g/mol

Description

The compound “3-fluoro-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide” is a fluorinated heterocycle compound. It contains a benzisoxazole (a benzene-fused isoxazole), a piperidine, and a fluorine substituent. This compound is primarily involved in the synthesis of atypical antipsychotics such as risperidone, paliperidone, and iloperidone for the treatment of schizophrenia. It is also exploited as a molecular scaffold for antimicrobials, antidepressants, and anticancer drugs.

Synthesis Analysis

A series of novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives were synthesized with different substituted aromatic/heterocyclic acid chlorides. The compounds were characterized by 1H NMR, LC/MS, FTIR, and elemental analyses. The target products were obtained with 55–92% yields in relatively short reaction times.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the use of piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives. The substitution at the N-terminal of 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole by the heterocyclic ring plays a dominant role and was responsible for the antiproliferative activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 302–306°C. The 1H NMR spectrum of the compound has been reported.

Scientific Research Applications

This compound has been used in the design and synthesis of anti-tubercular agents. .

The compound has been used in the synthesis of novel drugs. .

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The compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells. .

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Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 with target organs being the respiratory system. It is also classified as Combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects.

Future Directions

The future directions for this compound could involve further exploration of its potential uses in the treatment of various diseases. The design and development of new drugs with potential antimicrobial activity are needed. The best practice to develop new molecules is the modification of the structure of the existing drug molecules. In particular, a basic pharmacologically active structure could be altered by substituting different functional groups such as amide, imide, and/or alkyl groups that could improve the antimicrobial activity.